Cas no 69176-47-2 (1,2-dipalmitoyl-3-o-benzyl-rac-glycerol)

• Product Name: 1,2-dipalmitoyl-3-o-benzyl-rac-glycerol
• CAS No: 69176-47-2
• Molecular Formula: C₄₂H₇₄O₅
• Molecular Weight: 659.03396
• CID: 973199
• PubChem ID: 4231389

1,2-dipalmitoyl-3-o-benzyl-rac-glycerol Properties

Names and Identifiers

• 1,2-dipalmitoyl-3-o-benzyl-rac-glycerol
• (2-hexadecanoyloxy-3-phenylmethoxypropyl) hexadecanoate
• 1,2-di-O-palmitoyl-3-O-benzyl-rac-glycerol
• 3-O-Benzyl-1,2-di-O-palmitoylglycerol
• 3-O-benzyl-1,2-di-O-palmitoyl-rac-glycerol
• 3-O-benzyl-1,2-dipalmitoylglycerol
• D-5920
• D-5925
• dipalmitoyl benzyl glycerol
• 3-(Benzyloxy)propane-1,2-diyl dipalmitate
• SCHEMBL1101589
• 69176-47-2
• (+/-)-Hexadecanoic Acid 1-[(Phenylmethoxy)methyl]-1,2-ethanediyl Ester
• Hexadecanoic Acid 1-[(Phenylmethoxy)methyl]-1,2-ethanediyl Ester
• 3-O-benzyl-1,2-dipalmitoyl-rac-glycerol
• FT-0641226
• DTXSID20401070
• AKOS027378581
• DB-055234
• 1-(benzyloxy)-3-(hexadecanoyloxy)propan-2-yl hexadecanoate
• 1,2-Dipalmitoyl-3-O-benzyl-sn-glycerol

• InChIKey： KFTQBNLTYMNTFX-UHFFFAOYSA-N
• Inchi： InChI=1S/C42H74O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-30-34-41(43)46-38-40(37-45-36-39-32-28-27-29-33-39)47-42(44)35-31-26-24-22-20-18-16-14-12-10-8-6-4-2/h27-29,32-33,40H,3-26,30-31,34-38H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCC(=O)OCC(COCc1ccccc1)OC(=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 658.55400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 37
• Monoisotopic Mass: 658.554
• Heavy Atom Count: 47
• Complexity: 674
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.1
• Topological Polar Surface Area: 61.8A^2

Experimental Properties

• LogP: 12.62080
• PSA: 61.83000
• Boiling Point: 691.2±45.0 °C at 760 mmHg
• Melting Point: 43-46°C
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 272.0±28.8 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Alkyldiacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Alkyldiacylglycerols